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These application notes provide a comprehensive guide for utilizing ACY-957, a selective
inhibitor of histone deacetylase 1 (HDAC1) and HDACZ2, in long-term cell culture experiments.
The protocols outlined below are intended for professionals in research and drug development
to investigate the effects of ACY-957 on gene expression and cellular differentiation,
particularly in the context of hemoglobinopathies like sickle cell disease and B-thalassemia.

Introduction

ACY-957 is a potent and selective small molecule inhibitor of HDAC1 and HDACZ2.[1][2] It has
been demonstrated to induce fetal hemoglobin (HbF) by upregulating the expression of y-
globin (HBG).[3][4] The mechanism of action involves the activation of the transcription factor
GATAZ2, a critical regulator of hematopoietic differentiation.[5][6][7] By inhibiting HDAC1 and
HDAC2, ACY-957 leads to increased histone acetylation at GATA2 regulatory regions,
promoting its expression and subsequent binding to the y-globin gene promoter, thereby
reactivating its transcription.[3][8][9] These properties make ACY-957 a valuable tool for in vitro
studies of erythroid differentiation and a potential therapeutic agent.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15586243#bc-rfq
https://www.benchchem.com/product/b15586243/docs?utm_src=pdf-body#application-notes-and-protocols-for-long-term-cell-culture-with-acy-957
https://www.benchchem.com/product/b15586243/docs?utm_src=pdf-body#application-notes-and-protocols-for-long-term-cell-culture-with-acy-957
https://www.benchchem.com/product/b15586243/docs?utm_src=pdf-body#application-notes-and-protocols-for-long-term-cell-culture-with-acy-957
https://www.medchemexpress.com/ACY-957.html
https://www.selleckchem.com/products/acy-957.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4830539/
https://www.researchgate.net/figure/ACY-957-is-an-HDAC1-2-selective-inhibitor-A-Chemical-structure-of-the_fig8_301288363
https://sicklecellanemianews.com/news/acetylon-pharmaceuticals-publishes-mechanism-selective-inhibition-treatment-sickle-cell-disease-beta-thalassemia/
https://firstwordpharma.com/story/3816186
https://synapse.patsnap.com/drug/7f39076017115d7fcf68e872b7f1adc4
https://www.benchchem.com/product/b15586243/docs?utm_src=pdf-body#application-notes-and-protocols-for-long-term-cell-culture-with-acy-957
https://pmc.ncbi.nlm.nih.gov/articles/PMC4830539/
https://www.researchgate.net/figure/HDAC1-2-inhibition-by-ACY-957-leads-to-elevated-levels-of-histone-acetylation-and-GATA2_fig4_301288363
https://www.researchgate.net/figure/HDAC1-2-inhibition-by-ACY-957-leads-to-elevated-levels-of-GATA2-binding-at-the-HBD_fig3_301288363
https://www.benchchem.com/product/b15586243/docs?utm_src=pdf-body#application-notes-and-protocols-for-long-term-cell-culture-with-acy-957
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the activity and efficacy of
ACY-957 from in vitro and cellular assays.

Table 1: In Vitro Inhibitory Activity of ACY-957

Target IC50 (nM) Selectivity vs. HDAC3
HDAC1 7 ~185-fold

HDAC2 18 ~72-fold

HDAC3 1300

HDAC4-9 >20,000 >1111-fold

Data sourced from biochemical
assays.[1][3][4][10]

Table 2: Cellular Activity of ACY-957 in Primary Hematopoietic Progenitors

Assay IC50 (nM)

Cellular HDAC2 Inhibition 304

Determined in primary hematopoietic

progenitors derived from human bone marrow.

[3]4]

Table 3: Dose-Dependent Induction of y-Globin (HBG) mRNA in Long-Term Erythroid Culture
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ACY-957 Concentration Percent HBG mRNA
Vehicle (DMSO) 15%
1M 48%
2 uM 82%

Burst forming unit erythroid (BFU-E) colonies

were cultured for 14 days.[3]

Table 4: Effect of ACY-957 on Histone Acetylation

Histone Mark Fold Increase vs. Vehicle
H3K9/14ac Dose-dependent increase
H3K56ac Dose-dependent increase
H3K79ac Dose-dependent increase
H2BK5ac Dose-dependent increase

Primary human erythroblasts treated with 1 uM
or 5 uM ACY-957 for 24 hours.[3]

Signaling Pathway

The diagram below illustrates the proposed signaling pathway through which ACY-957 induces
fetal hemoglobin expression.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4830539/
https://www.benchchem.com/product/b15586243/docs?utm_src=pdf-body#application-notes-and-protocols-for-long-term-cell-culture-with-acy-957
https://pmc.ncbi.nlm.nih.gov/articles/PMC4830539/
https://www.benchchem.com/product/b15586243/docs?utm_src=pdf-body#application-notes-and-protocols-for-long-term-cell-culture-with-acy-957
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation
Isolate Primary Cells Prepare ACY-957 Stock
(e.g., CD34+ from bone marrow) (in DMSO)

Long-Term Culture

Plate Cells in
Differentiation Medium
l h 4
Gdd ACY-957 or Vehicle (DMSOD
Gncubate (e.g., 14 days))

Anlalysis

y
N

Harvest Cells/Colonies

RNA Analysis Protein Analysis Epigenetic Analysis
(qPCR for HBG) (Flow Cytometry for HbF) (Western Blot, ChIP)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Long-Term Cell
Culture with ACY-957]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586243/docs#application-notes-and-protocols-for-
long-term-cell-culture-with-acy-957]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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